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Compound of Interest

Compound Name: (3R)-3-hydroxy-D-aspatrtic acid
CAS No.: 16417-36-0
Cat. No.: B556930
Get Quote
. J

Executive Summary & Chemical Profile

(3R)-3-hydroxy-D-aspartic acid (often referred to in literature as D-threo-f3-hydroxyaspartic
acid) is a potent, competitive blocker of Excitatory Amino Acid Transporters (EAATS).[1] Unlike
generic buffer salts, this compound possesses significant biological activity, specifically
targeting glutamate uptake mechanisms in the central nervous system.

While not classified as a P-listed acute toxin under US EPA RCRA regulations, its
pharmacological potency necessitates a Conservative Management Strategy. We treat this
substance as Hazardous Chemical Waste, prioritizing high-temperature incineration to prevent
environmental accumulation and potential ecotoxicity.

Chemical Identity Snapshot
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Parameter Detail
Chemical Name (3R)-3-hydroxy-D-aspartic acid
Synonyms D-threo-B-hydroxyaspartic acid; D-THA
4294-45-5 (generic threo-D form) or 117857-93-
CAS Number N
9 (stereospecific)
Molecular Formula C4H7NOs

Irritant (H315, H319, H335); Potential

Primary Hazard ] o
Excitotoxicity

Non-Listed (Manage as Non-Regulated
RCRA Status . .
Chemical Waste unless mixed)

Pre-Disposal Hazard Assessment (The "Self-
Validating" System)

To ensure safety, the disposal process begins before the waste is generated. This protocol
uses a self-validating logic: Segregation based on Reactivity.[1]

Biological Mechanism & Safety Implication

e Mechanism: This compound inhibits EAAT1-5. Ingestion or inhalation can theoretically
disrupt glutamatergic transmission.

e Protocol Implication: Standard dust masks are insufficient. Use N95 or P100 respiratory
protection when handling the solid powder to prevent mucosal absorption.

Chemical Incompatibility (Critical Stop Point)
WARNING: Do NOT mix amino acid derivatives with Sodium Hypochlorite (Bleach).

o Causality: The amine group (-NH-z) in aspartic acid derivatives reacts with hypochlorite to
form chloramines (NHzCl), which are toxic and volatile respiratory irritants.
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o Correct Action: Use compatible surfactants (e.g., Alconox) or solvent-based decontamination
methods, never oxidative bleach, for surface cleaning.

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Powder/Crystals)

Applicability: Expired stock, spilled powder, or contaminated weighing boats.

« Containment: Transfer the solid material into a clear, chemically compatible wide-mouth jar
(HDPE or Glass).

e Double-Bagging: Place the primary container inside a secondary clear zip-seal bag. This
prevents contamination of the outer waste drum.

o Labeling: Apply a hazardous waste label.
o Constituents: "(3R)-3-hydroxy-D-aspartic acid"[1][2][3]
o Hazard Checkbox: "Irritant” / "Toxic" (Due to biological activity).

e Final Stream: Designate for High-Temperature Incineration.

Scenario B: Aqueous/Buffer Solutions

Applicability: Leftover stock solutions, cell culture media containing the inhibitor.

e pH Check: Ensure the solution pH is between 5 and 9. (Extreme pH requires neutralization
before consolidation).

e Solvent Check:
o Pure Aqueous: Collect in the "Aqueous Chemical Waste" carboy.

o With Organic Solvent (DMSO/Methanol): If the stock was dissolved in DMSO (common for
EAAT inhibitors), it MUST go into the "Organic Solvent Waste" stream (Halogenated or
Non-Halogenated depending on other additives).
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e Prohibited Action: Do NOT pour down the laboratory drain. While likely biodegradable, the
specific EAAT inhibition activity poses a risk to aquatic organisms in local water tables if not

fully processed by municipal treatment.

Visualized Decision Matrix

The following diagram illustrates the logical flow for disposing of (3R)-3-hydroxy-D-aspartic
acid, ensuring compliance and safety.
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Waste Generation:
(3R)-3-hydroxy-D-aspartic acid

Determine Physical State

Solid / Powder Liquid Solution

Contains Organic Solvents?
(DMSO, Methanol)

Double Bag in HDPE/Glass

i i frer onl
Label: 'Solid Chemical Waste' No (Buffer only)

Yes (DMSO/MeOH)

Aqueous Waste Carboy Organic Waste Carboy
(Do NOT Drain Pour) (High BTU Fuel)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Logical decision tree for segregating (3R)-3-hydroxy-D-aspartic acid waste streams
based on physical state and solvent content.

Regulatory & Compliance Context (RCRA)
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Although (3R)-3-hydroxy-D-aspartic acid is not explicitly listed on the EPA's P-List (Acutely
Hazardous) or U-List (Toxic Waste), it falls under the "Cradle-to-Grave" responsibility of the
generator.[1]

Regulatory Body Classification Requirement

Determine if mixed with
US EPA (RCRA) Non-Listed / Characteristic ignitable (D001) or corrosive
(D002) solvents.[1]

No UN number required for

DOT (Transport) Not Regulated (Solid) ]

pure solid transport.[1]

H315, H319, H335 labels
GHS (Lab Safety) Warning (Irritant) required on waste containers.

[1]

Senior Scientist Note: In drug discovery environments, we often treat novel EAAT inhibitors as
"presumed hazardous" to avoid the administrative burden of proving non-toxicity. The cost of
incineration is negligible compared to the risk of environmental non-compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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